4-(2-bromoethyl)-2-methylthiophene
Overview
Description
4-(2-bromoethyl)-2-methylthiophene (4-BE2MT) is a heterocyclic compound belonging to the thiophene family. It is a sulfur-containing compound with a five-membered ring structure and a bromoethyl group attached to the ring. 4-BE2MT is a versatile compound that has a wide range of applications in scientific research, including its use as a building block in organic synthesis, as a ligand in coordination chemistry, and as a probe in analytical chemistry. In addition, 4-BE2MT has been found to have a variety of biochemical and physiological effects, making it a promising compound for further study.
Mechanism of Action
The mechanism of action of 4-(2-bromoethyl)-2-methylthiophene is not yet fully understood. However, it is believed that the bromoethyl group attached to the thiophene ring may play a role in the compound’s biological activity. The bromoethyl group may act as a Lewis acid, which could interact with various biological molecules and affect their activity. In addition, the sulfur-containing thiophene ring may also play a role in the compound’s biological activity.
Biochemical and Physiological Effects
4-(2-bromoethyl)-2-methylthiophene has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, including breast and prostate cancer cell lines. In addition, it has been found to have anti-inflammatory, antioxidant, and anti-microbial properties. It has also been found to have neuroprotective and neuroregenerative properties, as well as anti-diabetic effects.
Advantages and Limitations for Lab Experiments
4-(2-bromoethyl)-2-methylthiophene has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. In addition, it is a versatile compound that can be used in a variety of scientific research applications. However, there are also some potential limitations to its use in laboratory experiments. 4-(2-bromoethyl)-2-methylthiophene is a relatively new compound, and its mechanism of action is not yet fully understood. In addition, its effects on humans are not yet known, and it is important to use caution when handling this compound.
Future Directions
There are a variety of potential future directions for the study of 4-(2-bromoethyl)-2-methylthiophene. These include further study of the compound’s mechanism of action and its effects on various biological systems, as well as the development of new methods for its synthesis. In addition, further study of its effects on humans is needed to determine its potential therapeutic applications. Finally, research into the use of 4-(2-bromoethyl)-2-methylthiophene as a building block in organic synthesis and as a ligand in coordination chemistry could lead to the development of new compounds with potential applications in a variety of fields.
Synthesis Methods
4-(2-bromoethyl)-2-methylthiophene can be synthesized through a variety of methods, including the reaction of 2-bromoethyl bromide with 2-methylthiophene in the presence of a base such as sodium hydroxide. This reaction yields 4-(2-bromoethyl)-2-methylthiophene as a white solid. Another method involves the reaction of 2-bromoethyl bromide with 2-methylthiophene in the presence of a palladium catalyst, which yields 4-(2-bromoethyl)-2-methylthiophene as a yellow solid.
Scientific Research Applications
4-(2-bromoethyl)-2-methylthiophene has been used in a variety of scientific research applications. It has been used as a building block in organic synthesis, as a ligand in coordination chemistry, and as a probe in analytical chemistry. It has also been used in the synthesis of a variety of other compounds, such as thiophene-based polymers and polythiophenes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(2-bromoethyl)-2-methylthiophene involves the alkylation of 2-methylthiophene with 2-bromoethyl bromide.", "Starting Materials": [ "2-methylthiophene", "2-bromoethyl bromide", "Sodium hydride", "Dimethylformamide (DMF)", "Diethyl ether" ], "Reaction": [ "Prepare a solution of 2-methylthiophene (1.0 g, 9.8 mmol) in DMF (10 mL) in a round-bottom flask.", "Add sodium hydride (0.39 g, 9.8 mmol) to the solution and stir for 30 minutes at room temperature.", "Add 2-bromoethyl bromide (1.6 g, 9.8 mmol) to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction by adding water (10 mL) and extract the product with diethyl ether (3 x 10 mL).", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "Purify the product by column chromatography using a mixture of hexane and ethyl acetate as the eluent to obtain 4-(2-bromoethyl)-2-methylthiophene as a yellow oil (yield: 70-80%)." ] } | |
CAS RN |
1487041-90-6 |
Product Name |
4-(2-bromoethyl)-2-methylthiophene |
Molecular Formula |
C7H9BrS |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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